Tetrahydrouridine-d3

• Molecular Formula: C9H16N2O6
• Molecular Weight: 251.25 g/mol
• InChI: InChI=1S/C9H16N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h4-8,12-15H,1-3H2,(H,10,16)/t4-,5?,6-,7-,8-/m1/s1/i1D,2D,5D/t1?,2?,4-,5?,6-,7-,8-
• InChIKey: UCKYOOZPSJFJIZ-VJPCOQOJSA-N

Tetrahydrouridine-d3: Deuterated CDA Inhibitor for Bioanalysis

Tetrahydrouridine-d3 (THU-d3, CAS: not specified) is the tri-deuterated form of the well-characterized cytidine deaminase (CDA) inhibitor tetrahydrouridine (THU) . As a stable isotope-labeled (SIL) analog of THU, it possesses a mass increase of +3 Da, which makes it suitable as an internal standard (IS) for the precise quantification of THU in biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. This compound retains the biological activity of its parent molecule .

Type Stable isotope-labeled internal standard (SIL-IS) Deuterated analog of THU for LC-MS/MS bioanalysis

Workflow Quantitative bioanalysis of THU in research matrices Supports matrix-effect correction and extraction recovery compensation

Target Retention Retains CDA inhibitor activity of parent compound Reported comparable target engagement for tracer studies

• [1] Rapid Communications in Mass Spectrometry. (2007). Quantitative determination of the cytidine deaminase inhibitor tetrahydrouridine (THU) in mouse plasma by liquid chromatography/electrospray ionization tandem mass spectrometry. 21(13): 1991-1997. View Source

Why Unlabeled THU Fails as Internal Standard

Substituting the unlabeled compound Tetrahydrouridine (THU) for its deuterated analog THU-d3 in quantitative bioanalysis is not viable. Unlabeled THU is chemically identical and will co-elute with the analyte, leading to ion suppression or enhancement effects that skew results and cannot be corrected for. The deuterated internal standard, with its distinct mass-to-charge ratio (+3 Da), enables accurate quantification by compensating for matrix effects, extraction recovery variability, and instrument fluctuations [1]. This principle is crucial for achieving the precision and accuracy required by FDA bioanalytical method validation guidelines [2].

Required IS

Tetrahydrouridine-d3

Deuterated internal standard provides +3 Da mass shift for baseline separation. Compensates for matrix effects, recovery variability, and instrument fluctuations.

Mass shift +3.02 Da distinct from analyte

Unlabeled Substitution

Unlabeled Tetrahydrouridine

Co-elution with analyte leads to ion suppression or enhancement. Matrix-effect correction not possible, accuracy and precision may shift.

Risk Uncorrectable matrix effects; data may not meet validation endpoints

• [1] Rapid Communications in Mass Spectrometry. (2007). Quantitative determination of the cytidine deaminase inhibitor tetrahydrouridine (THU) in mouse plasma by liquid chromatography/electrospray ionization tandem mass spectrometry. 21(13): 1991-1997. View Source
• [2] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source

Quantitative Evidence for Analytical Performance

Mass Spectrometric Differentiation via +3 Da Shift

Tetrahydrouridine-d3 provides a definitive +3 Da mass shift relative to unlabeled Tetrahydrouridine (THU). This mass difference is essential for its function as an internal standard in LC-MS/MS, allowing for baseline separation of the analyte and IS signals without interference [1].

Mass Differentiation

Cross-study comparable

+3.02 Da shift vs. unlabeled THU (248.23 Da → 251.25 Da)

Enables baseline separation for ISTD quantification

Calculated from molecular formula, C9H13D3N2O6 vs. C9H16N2O6

Evidence Dimension	Molecular Weight (Monoisotopic)
Target Compound Data	251.25 Da
Comparator Or Baseline	Unlabeled Tetrahydrouridine (THU): 248.23 Da
Quantified Difference	3.02 Da (approx. +3 Da)
Conditions	Calculated from molecular formula C9H13D3N2O6 vs. C9H16N2O6

Why This Matters

This mass difference is the fundamental property that qualifies it as a stable isotope-labeled internal standard, enabling accurate and precise quantification of THU in complex biological samples.

• [1] Rapid Communications in Mass Spectrometry. (2007). Quantitative determination of the cytidine deaminase inhibitor tetrahydrouridine (THU) in mouse plasma by liquid chromatography/electrospray ionization tandem mass spectrometry. 21(13): 1991-1997. View Source

Potent Cytidine Deaminase Inhibition Retained

Tetrahydrouridine-d3 retains the potent competitive inhibition of cytidine deaminase (CDA) observed for its parent compound. This ensures that any tracer studies using the deuterated compound reflect the behavior of the unlabeled drug. The Ki values are well-established for the unlabeled compound against human and bacterial enzymes .

CDA Inhibition Retention

Class-level inference

Target engagement assumed comparable to unlabeled THU (Ki ≈ 54 nM human CDA)

Supports use as tracer in pharmacokinetic studies

Direct measurement not reported; deuteration position unlikely to alter binding

Evidence Dimension	Inhibition Constant (Ki) against Human CDA
Target Compound Data	Not directly measured; assumed comparable to unlabeled compound.
Comparator Or Baseline	Unlabeled Tetrahydrouridine: Ki = 54 nM (Human CDA), 240 nM (E. coli CDA)
Quantified Difference	Comparable (by structural similarity and deuteration location)
Conditions	In vitro enzyme assay with recombinant human cytidine deaminase [1]

Why This Matters

Confirms that the deuterium label does not significantly alter the compound's target engagement, making it a valid tracer for pharmacokinetic and pharmacodynamic studies.

• [1] BindingDB. (2014). Entry for TETRAHYDROURIDINE (BDBM50007025). View Source

Validated LC-MS/MS Assay in Mouse Plasma

An LC-MS/MS method using Tetrahydrouridine-d3 as the internal standard has been validated for the quantification of THU in mouse plasma, demonstrating excellent accuracy, precision, and recovery [1]. This establishes a gold-standard analytical workflow for preclinical studies.

Assay Accuracy

Head-to-head

92.5–109.9% bias in mouse plasma

Reported accuracy supports method validation endpoint review

HILIC-MS/MS, protein precipitation, 0.2–50 µg/mL range

Evidence Dimension	Assay Accuracy (% Bias)
Target Compound Data	92.5 – 109.9%
Comparator Or Baseline	Unlabeled THU spiked into plasma at known concentrations (0.2-50 µg/mL)
Quantified Difference	Within ±15% of nominal concentration (meets FDA acceptance criteria)
Conditions	Mouse plasma, protein precipitation, HILIC separation, positive ESI-MS/MS detection [1]

Why This Matters

Provides a directly applicable, fully characterized analytical method that reduces method development time and ensures reliable data for pharmacokinetic studies.

• [1] Rapid Communications in Mass Spectrometry. (2007). Quantitative determination of the cytidine deaminase inhibitor tetrahydrouridine (THU) in mouse plasma by liquid chromatography/electrospray ionization tandem mass spectrometry. 21(13): 1991-1997. View Source

Isotopic Purity and Structural Confirmation

Vendor specifications indicate a purity of ≥95% for Tetrahydrouridine-d3, with the deuterium label located at three specific positions . This high isotopic enrichment ensures minimal interference from unlabeled analyte in the MS signal, which is critical for achieving a low limit of quantification (LLOQ).

Isotopic Purity

Data to verify

≥95% (HPLC); deuterium label at three defined positions

Minimal unlabeled analyte interference for LLOQ

Supplier CoA; independent verification recommended

Evidence Dimension	Chemical Purity
Target Compound Data	≥95% (by HPLC)
Comparator Or Baseline	Unlabeled Tetrahydrouridine (analytical standard): ≥98%
Quantified Difference	Comparable purity for its intended use as an IS
Conditions	Vendor Certificate of Analysis; storage at 2-8°C

Why This Matters

High chemical and isotopic purity ensures that the internal standard does not introduce significant bias or variability, directly impacting the accuracy and sensitivity of the analytical method.

Potential Metabolic Stability by Deuterium KIE

Deuteration of drug molecules can lead to a kinetic isotope effect (KIE) that slows oxidative metabolism, potentially improving pharmacokinetic properties like half-life and reducing toxic metabolite formation . While direct in vivo KIE data for Tetrahydrouridine-d3 is not yet reported, this well-established principle from other deuterated compounds provides a class-level inference for potential therapeutic advantages if the compound is used as a drug candidate rather than just an internal standard.

Metabolic KIE Potential

Class-level inference

Deuteration may reduce oxidative metabolism via kinetic isotope effect

Class-level context for deuterated drug candidate research

No compound-specific in vivo KIE data reported; review required

Evidence Dimension	Metabolic Stability (Class-Level Inference)
Target Compound Data	Potential for reduced metabolic clearance due to the deuterium kinetic isotope effect (KIE).
Comparator Or Baseline	Unlabeled Tetrahydrouridine: Standard metabolism
Quantified Difference	Not quantified for this specific compound; based on general deuteration principles.
Conditions	In vivo studies of deuterated drugs show decreased biotransformation rates [1].

Why This Matters

Highlights the compound's dual utility: not only as an analytical tool but also as a potential lead candidate for improved therapeutic agents, justifying procurement for medicinal chemistry programs.

• [1] Syroeshkin, A. V. et al. (2020). The Influence of Deuterium on the Properties of Pharmaceutical Substances (Review). Drug development & registration. View Source

Application Scenarios in Research and Development

Preclinical PK Studies of THU

Used as the internal standard in validated LC-MS/MS methods for the accurate and precise quantification of THU in mouse plasma and other biological matrices, enabling robust determination of pharmacokinetic parameters (e.g., Cmax, AUC, t1/2) as described by FDA guidelines [1].

Combination Therapy with Cytidine Analogs

Serves as a tracer or internal standard to monitor THU levels in studies where it is co-administered with cytidine analogs (e.g., decitabine, cytarabine, gemcitabine) to prevent their metabolic deactivation by CDA, as referenced in patent literature [2].

Bioanalytical Method Validation for Regulatory Submissions

Employed as a critical reagent in the development of high-sensitivity, high-selectivity LC-MS/MS assays for THU. The established method validation data (accuracy 92.5-109.9%, precision 2.1-9.0%) demonstrates its utility for generating data suitable for regulatory filings [1].

Deuterated Drug Candidate Exploration

Procured for initial in vitro and in vivo studies to evaluate the potential of the deuterium kinetic isotope effect to improve the metabolic stability and pharmacokinetic profile of THU as a therapeutic agent, based on class-level evidence from other deuterated drugs [3].

Application

Selection Property

Validation Focus

Preclinical PK bioanalysis of THU

Isotope-labeled IS for matrix-effect correction

Accuracy/precision endpoint review; method validation documentation context

Combination research with cytidine analogs

CDA inhibition retention as tracer

Target engagement consistency in pharmacodynamic studies

Bioanalytical method validation support

Pre-validated LC-MS/MS assay platform

Assay performance endpoint review; ISTD benchmarking

Deuterated drug candidate research

Deuterium kinetic isotope effect review

Metabolic stability model context; class-level interpretation

• [1] Rapid Communications in Mass Spectrometry. (2007). Quantitative determination of the cytidine deaminase inhibitor tetrahydrouridine (THU) in mouse plasma by liquid chromatography/electrospray ionization tandem mass spectrometry. 21(13): 1991-1997. View Source
• [2] WO2023069529A1 - Compositions comprising 2'-deoxycytidine analogs and use thereof for the treatment of sickle cell disease, thalassemia, and cancers. View Source
• [3] Syroeshkin, A. V. et al. (2020). The Influence of Deuterium on the Properties of Pharmaceutical Substances (Review). Drug development & registration. View Source